N-[1-(2,2-dimethylpropanoyl)piperidin-4-yl]benzamide

• IUPAC Name: N-[1-(2,2-dimethylpropanoyl)piperidin-4-yl]benzamide
• InChI: InChI=1S/C17H24N2O2/c1-17(2,3)16(21)19-11-9-14(10-12-19)18-15(20)13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3,(H,18,20)
• InChI Key: IHGXCBRAQXWPEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCC(CC1)NC(=O)C2=CC=CC=C2
• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol

Description

N-[1-(2,2-dimethylpropanoyl)piperidin-4-yl]benzamide, also known as DMPB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug discovery and development.

Mechanism of Action

The mechanism of action of N-[1-(2,2-dimethylpropanoyl)piperidin-4-yl]benzamide is not fully understood. However, it has been suggested that it may act by modulating the activity of ion channels, such as voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons.
Biochemical and Physiological Effects
N-[1-(2,2-dimethylpropanoyl)piperidin-4-yl]benzamide has been shown to exhibit a range of biochemical and physiological effects. It has been found to reduce the frequency and duration of seizures in animal models of epilepsy, suggesting that it may have anticonvulsant properties. It has also been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain, suggesting that it may have analgesic and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

N-[1-(2,2-dimethylpropanoyl)piperidin-4-yl]benzamide has several advantages for use in lab experiments. It is relatively easy to synthesize and can be obtained in high purity through column chromatography. It has also been shown to exhibit a range of pharmacological effects, making it a versatile tool for investigating the mechanisms underlying various physiological and pathological processes.
However, there are also some limitations to the use of N-[1-(2,2-dimethylpropanoyl)piperidin-4-yl]benzamide in lab experiments. Its mechanism of action is not fully understood, which may limit its utility in certain types of studies. Additionally, its effects may vary depending on the experimental conditions, which may make it difficult to interpret the results of some experiments.

Future Directions

There are several potential future directions for research on N-[1-(2,2-dimethylpropanoyl)piperidin-4-yl]benzamide. One area of interest is the development of new drugs based on the structure of N-[1-(2,2-dimethylpropanoyl)piperidin-4-yl]benzamide that exhibit improved pharmacological properties. Another area of interest is the investigation of the mechanism of action of N-[1-(2,2-dimethylpropanoyl)piperidin-4-yl]benzamide, which may provide insights into the underlying mechanisms of various physiological and pathological processes. Additionally, further studies are needed to determine the safety and efficacy of N-[1-(2,2-dimethylpropanoyl)piperidin-4-yl]benzamide in humans, which may pave the way for its use in clinical settings.

Synthesis Methods

The synthesis of N-[1-(2,2-dimethylpropanoyl)piperidin-4-yl]benzamide involves the reaction of 4-piperidone with 2,2-dimethylpropanoic acid in the presence of a coupling reagent, such as N,N'-dicyclohexylcarbodiimide (DCC), followed by the addition of benzoyl chloride. The resulting product is then purified through column chromatography to obtain pure N-[1-(2,2-dimethylpropanoyl)piperidin-4-yl]benzamide.

Scientific Research Applications

N-[1-(2,2-dimethylpropanoyl)piperidin-4-yl]benzamide has been found to exhibit potential applications in drug discovery and development. It has been shown to possess anticonvulsant, analgesic, and anti-inflammatory properties, making it a promising candidate for the development of new drugs for the treatment of these conditions.